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Compound of Interest

Compound Name: Allyl 3-amino-4-methoxybenzoate

Cat. No.: B130071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl 3-amino-4-methoxybenzoate, with the Chemical Abstracts Service (CAS) number

153775-06-5, is a key chemical intermediate primarily utilized in the synthesis of advanced

pharmaceutical compounds. Its structure combines an aniline derivative with an allyl ester,

providing versatile reactive sites for the construction of more complex molecules. This technical

guide provides a comprehensive overview of the available technical data for this compound,

focusing on its synthesis, chemical properties, and its role in the development of carbapenem

antibiotics.

Chemical and Physical Properties
Limited quantitative data regarding the physical properties of Allyl 3-amino-4-
methoxybenzoate is available in the public domain. The following tables summarize the

known chemical and spectral data.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

CAS Number 153775-06-5 CHIRALEN[1]

Molecular Formula C₁₁H₁₃NO₃ CHIRALEN[1]

Molecular Weight 207.23 g/mol CHIRALEN[1]

IUPAC Name
prop-2-enyl 3-amino-4-

methoxybenzoate

Table 2: Spectroscopic Data

Data Type Details Source

¹H NMR (CDCl₃)

δ 3.72 (br, 2H), 3.90 (s, 3H),

4.77 (dt, 2H), 5.24-5.43 (m,

2H), 5.95-6.10 (m, 1H), 6.79

(d, 1H), 7.41 (d, 1H), 7.50 (dd,

1H)

US Patent 5,478,820[2]

Mass Spectrometry (CI) m/z 208 (MH⁺) US Patent 5,478,820[2]

Synthesis and Experimental Protocols
Allyl 3-amino-4-methoxybenzoate is synthesized via the reduction of its corresponding nitro

compound, allyl 3-nitro-4-methoxybenzoate.

Synthesis of Allyl 3-amino-4-methoxybenzoate
A detailed experimental protocol for the synthesis is described in European Patent

EP0579826A1 and its US equivalent, US5478820A. The synthesis involves the reduction of the

nitro group of a precursor compound. While the full, detailed protocol from "Example 2" of the

patent is not readily available in public databases, the general method is a standard chemical

reduction.

General Reaction Scheme:
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Allyl 3-nitro-4-methoxybenzoate
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Caption: General synthesis route for Allyl 3-amino-4-methoxybenzoate.

A typical laboratory-scale reduction of an aromatic nitro group to an amine can be achieved

using various reducing agents, such as tin(II) chloride in the presence of hydrochloric acid, or

catalytic hydrogenation.

Role in Drug Development
The primary documented application of Allyl 3-amino-4-methoxybenzoate is as a crucial

intermediate in the synthesis of carbapenem antibiotics.[2] Carbapenems are a class of broad-

spectrum β-lactam antibiotics.

Intermediate in Carbapenem Synthesis
In the synthesis of novel carbapenems, Allyl 3-amino-4-methoxybenzoate serves as a

building block for the C-2 side chain. The amino group of the molecule is utilized for coupling

with the carbapenem core structure. The allyl ester acts as a protecting group for the carboxylic

acid, which can be deprotected under mild conditions in later synthetic steps.

Carbapenem Synthesis Workflow

Allyl 3-amino-4-methoxybenzoate

Coupling Reaction

Carbapenem Core

Protected Carbapenem Intermediate Deprotection Final Carbapenem Antibiotic
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Caption: Role of Allyl 3-amino-4-methoxybenzoate in carbapenem synthesis.

Biological Activity and Signaling Pathways
There is currently no publicly available data on the specific biological activity or the

engagement in any signaling pathways of Allyl 3-amino-4-methoxybenzoate itself. Its

function appears to be exclusively as a synthetic intermediate. The biological activity and

mechanism of action are associated with the final carbapenem antibiotic products, which are

potent inhibitors of bacterial cell wall synthesis.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for Allyl 3-amino-4-methoxybenzoate (CAS

153775-06-5) is not widely available. Standard laboratory safety precautions should be taken

when handling this compound. This includes the use of personal protective equipment (PPE)

such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated

area or a fume hood.

Conclusion
Allyl 3-amino-4-methoxybenzoate is a valuable chemical intermediate, particularly in the field

of antibiotic development. While comprehensive data on its physical properties and intrinsic

biological activity are scarce, its role as a precursor in the synthesis of carbapenems is well-

documented in patent literature. Further research into this compound could potentially uncover

new applications and provide a more detailed understanding of its chemical and biological

characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chiralen.com [chiralen.com]

2. Allyl 2-amino-4-methoxybenzoate | C11H13NO3 | CID 19432568 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Allyl 3-amino-4-methoxybenzoate
(CAS 153775-06-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130071#allyl-3-amino-4-methoxybenzoate-cas-
number-153775-06-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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